2,5-Dimethoxy-3'-nitrobenzophenone

• Molecular Formula: C15H13NO5
• Molecular Weight: 287.27 g/mol
• IUPAC Name: (2,5-dimethoxyphenyl)-(3-nitrophenyl)methanone
• InChI: InChI=1S/C15H13NO5/c1-20-12-6-7-14(21-2)13(9-12)15(17)10-4-3-5-11(8-10)16(18)19/h3-9H,1-2H3
• InChI Key: HNLGUGHHLOMVQN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C(=O)C2=CC(=CC=C2)[N+](=O)[O-]

Description

2,5-Dimethoxy-3'-nitrobenzophenone is a useful research compound. Its molecular formula is C15H13NO5 and its molecular weight is 287.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In a 3 l-volume three-necked flask were charged 372 g of m-nitrobenzoyl chloride and 280 g of p-dimethoxybenzene, and 1.6 l of methylene chloride were added thereto to form a solution. To the solution were added dropwise 300 g of aluminum chloride over about 1 hour while stirring at room temperature. The reaction mixture slightly generated heat, and the methylene chloride began to reflux. After stirring was continued for about 2 hours, the reaction mixture was allowed to stand overnight.

Synthesis routes and methods II

Procedure details

In 1.6 l of methylene chloride was dissolved 280 g of p-dimethoxybenzene and 372 g of m-nitrobenzoyl chloride. In this solution 300 g of aluminum chloride was added with stirring. After being allowed to stand overnight, the mixture was poured into ice water and the organic liquid phase was separated. After the methylene chloride was removed by distillation, the residual product was recrystallized from ethanol to obtain 470 g of pale yellow crystals of the subject compound which had a melting point of 98° C.